Cas no 934353-78-3 ((E)-4,6-Dichloro-2-styrylpyrimidine)

• Product Name: (E)-4,6-Dichloro-2-styrylpyrimidine
• CAS No: 934353-78-3
• MF: C₁₂H₈Cl₂N₂
• MW: 251.111320495605
• MDL: MFCD31560457
• CID: 4660193
• PubChem ID: 57757797
• Update Time: 2025-08-04

(E)-4,6-Dichloro-2-styrylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dichloro-2-[(1E)-2-phenylethenyl]-
• (E)-4,6-dichloro-2-styrylpyrimidine
• 4,6-Dichloro-2-[(1E)-2-phenylethenyl]pyrimidine
• 4,6-Dichloro-2-[(1E)-2-phenylethenyl]pyrimidine (ACI)
• AKOS037650699
• C13149
• SCHEMBL596715
• CS-B1619
• 934353-78-3
• 4,6-dichloro-2-[(E)-2-phenylethenyl]pyrimidine
• CS-15192
• (E)-4,6-Dichloro-2-styrylpyrimidine

• MDL： MFCD31560457
• Inchi： 1S/C12H8Cl2N2/c13-10-8-11(14)16-12(15-10)7-6-9-4-2-1-3-5-9/h1-8H/b7-6+
• InChI Key： UPWCSGSRXYDRKP-VOTSOKGWSA-N
• SMILES： C(/C1N=C(Cl)C=C(Cl)N=1)=C\C1C=CC=CC=1

Computed Properties

• Exact Mass: 250.0064537g/mol
• Monoisotopic Mass: 250.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 25.8

Additional information on (E)-4,6-Dichloro-2-styrylpyrimidine

(E)-4,6-Dichloro-2-styrylpyrimidine and Its Significance in Modern Chemical Biology

The compound with the CAS number 934353-78-3, known as (E)-4,6-Dichloro-2-styrylpyrimidine, represents a cornerstone in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrimidine core substituted with a styryl group and chloro atoms at the 4 and 6 positions, has garnered significant attention due to its versatile applications in drug discovery and molecular imaging.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small-molecule inhibitors targeting various biological pathways. Among these, kinase inhibitors have been particularly prominent, owing to their role in modulating cellular signaling cascades. The structure of (E)-4,6-Dichloro-2-styrylpyrimidine lends itself well to this purpose, as its pyrimidine moiety is a common pharmacophore in kinase inhibitors. Specifically, the presence of chloro substituents enhances electrophilicity, facilitating interactions with nucleophilic residues in target proteins.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged (E)-4,6-Dichloro-2-styrylpyrimidine to develop novel analogs with enhanced binding affinity and selectivity for specific kinases. For instance, studies have demonstrated its role in generating inhibitors of Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune diseases. The ability to fine-tune the structure through strategic modifications has made this compound an indispensable tool in medicinal chemistry.

The application of computational chemistry has further amplified the potential of (E)-4,6-Dichloro-2-styrylpyrimidine. Advanced molecular modeling techniques have enabled researchers to predict binding modes and optimize lead compounds with remarkable precision. These simulations have not only accelerated the drug discovery process but also provided insights into the structural requirements for effective inhibition. The integration of machine learning algorithms has added another layer of sophistication, allowing for rapid screening of large libraries of derivatives.

Moreover, the photophysical properties of (E)-4,6-Dichloro-2-styrylpyrimidine have opened new avenues in bioimaging. The compound exhibits strong fluorescence upon excitation with UV light, making it suitable for real-time visualization of biological processes. This feature has been exploited in developing probes for tracking intracellular dynamics and monitoring drug delivery systems. The combination of its kinase inhibition capabilities and imaging properties positions this compound as a multifunctional tool in both therapeutic and diagnostic domains.

In clinical trials, derivatives of (E)-4,6-Dichloro-2-styrylpyrimidine have shown promise in treating conditions such as rheumatoid arthritis and leukemia. By modulating aberrant signaling pathways, these compounds have demonstrated efficacy comparable to existing therapies while offering improved tolerability profiles. The ongoing research aims to identify optimal dosing regimens and explore combination therapies that could enhance treatment outcomes.

The synthesis of (E)-4,6-Dichloro-2-styrylpyrimidine itself is a testament to the ingenuity of synthetic organic chemistry. Recent advances in catalytic methods have enabled more efficient and sustainable production routes. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the pyrimidine-styryl core with high yields and minimal byproducts. Such improvements not only reduce costs but also align with global efforts towards green chemistry principles.

The future prospects for this compound are vast and exciting. Emerging technologies such as CRISPR-Cas9 gene editing are expected to complement traditional drug discovery approaches by allowing for targeted modulation of gene expression. Compounds like (E)-4,6-Dichloro-2-styrylpyrimidine, with their well-defined biological activities, could serve as key components in such innovative therapies.

In conclusion, (E)-4,6-Dichloro-2-styrylpyrimidine (CAS no: 934353-78-3) stands as a beacon of innovation in chemical biology and pharmaceutical research. Its multifaceted applications span from kinase inhibition to bioimaging, driven by its versatile structure and functional properties. As scientific methodologies continue to evolve, this compound will undoubtedly play an integral role in shaping the future landscape of medicine.